N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)thiophene-2-carboxamide
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Overview
Description
“N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)thiophene-2-carboxamide” is a compound that has been synthesized by reacting 2-methylbenzoyl chloride (or 2-methylbenzoic acid) with 1-aminoanthraquinone . This compound is characterized by its possession of an N,O-bidentate directing group, which makes it potentially suitable for metal-catalyzed C-H bond functionalization reactions .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-methylbenzoyl chloride (or 2-methylbenzoic acid) with 1-aminoanthraquinone . The synthesized target compound was fully characterized by various spectroscopic methods (1H-NMR, 13C-NMR, IR, GC-MS) .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of an N,O-bidentate directing group . This group plays a key role in chelation-assistance, which could promote the formation of cyclometallated complexes .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are characterized by the functionalization of inert nonreactive C-H bonds . This process avoids the use of prefunctionalized reagents or materials and thus provides rapid access to desired products and synthetic targets .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound have been characterized by various spectroscopic methods (1H-NMR, 13C-NMR, IR, GC-MS) .Scientific Research Applications
- Synthesis : N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methylbenzamide is synthesized by reacting 2-methylbenzoyl chloride (or 2-methylbenzoic acid) with 1-aminoanthraquinone .
- Importance : It possesses an N,O-bidentate directing group, making it potentially suitable for metal-catalyzed C-H bond functionalization reactions. Such reactions are essential in organic synthesis .
- Thermodynamic Stability : The compound’s relative thermodynamic stability favors the formation of five-membered chelates, enabling mono and double-five-membered-chelate formation .
- Anticancer Properties : Although not explicitly studied for this compound, related anthracenyl derivatives have shown anticancer activity . Further investigation is warranted.
Organic Synthesis and Bidentate Directing Groups
C-H Bond Functionalization
Potential Medicinal Applications
Mechanism of Action
Target of Action
It’s known that the compound possesses an n, o-bidentate directing group, potentially suitable for metal-catalyzed c-h bond functionalization reactions .
Mode of Action
The mode of action of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)thiophene-2-carboxamide involves the functionalization of inert nonreactive C-H bonds . This process avoids prefunctionalized reagents or materials and thus provides rapid access to desired products and synthetic targets . The main challenge in functionalization of C-H bonds is controlling which C-H bond would undergo activation or cleavage or site-selectivity .
Biochemical Pathways
It’s known that the compound plays a role in the functionalization of c-h bonds, which could result in a reduction in waste and saving of materials/chemicals as well as shortening the number of steps in chemical synthesis .
Future Directions
The future directions for the study of this compound could involve further exploration of its potential for metal-catalyzed C-H bond functionalization reactions . Additionally, the development of new synthetic routes and the study of its biological activities could also be areas of future research .
properties
IUPAC Name |
N-(9,10-dioxoanthracen-1-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11NO3S/c21-17-11-5-1-2-6-12(11)18(22)16-13(17)7-3-8-14(16)20-19(23)15-9-4-10-24-15/h1-10H,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYXIBUMKKQQDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)NC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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